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8-O-Acetylharpagide: A Comprehensive
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Introduction
8-O-Acetylharpagide is an iridoid glycoside that has been isolated from several plant species,

most notably from the genus Ajuga[1][2]. This compound has garnered significant interest

within the scientific community due to its diverse range of biological activities, including anti-

inflammatory, anti-tumor, antiviral, and antibacterial properties[3]. This technical guide provides

a comprehensive overview of the physical and chemical properties of 8-O-Acetylharpagide,

detailed experimental protocols for its isolation and characterization, and an exploration of its

known mechanisms of action, particularly its influence on key signaling pathways. The

information presented herein is intended to serve as a valuable resource for researchers and

professionals engaged in natural product chemistry, pharmacology, and drug discovery.

Physical and Chemical Properties
8-O-Acetylharpagide is a white crystalline powder[4][5]. It is known to be hygroscopic and

should be stored in a dry, sealed container, preferably in a freezer at -20°C to ensure

stability[4].
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Table 1: Physical and Chemical Data for 8-O-
Acetylharpagide

Property Value References

Molecular Formula C₁₇H₂₆O₁₁ [6]

Molecular Weight 406.38 g/mol [4][6]

Melting Point 227-229 °C [4]

Boiling Point (Predicted) 607.2 ± 55.0 °C [4]

Solubility
Soluble in water, methanol,

ethanol, and DMSO
[4][7]

Appearance White crystalline powder [4][5]

Specific Rotation (α) -132° (c=1, MeOH) [4]

pKa (Predicted) 11.88 ± 0.70 [4]

Spectral Data
The structural elucidation of 8-O-Acetylharpagide has been confirmed through various

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Table 2: ¹H and ¹³C NMR Spectral Data for 8-O-
Acetylharpagide
While specific peak assignments can vary slightly based on the solvent used, representative

chemical shift data are provided below. It is recommended to consult the original literature for

detailed spectral analysis[8][9][10].
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¹H NMR (DMSO-d₆) ¹³C NMR (DMSO-d₆)

Position δ (ppm)

1 ~5.0

3 ~6.2

4 ~4.8

5 ~3.5

6 ~2.0

7 ~2.5

9 ~2.8

10 ~1.2

1' ~4.5

2' ~3.0

3' ~3.2

4' ~3.1

5' ~3.4

6'a ~3.7

6'b ~3.5

OAc ~2.0

Note: This is a representative table; actual shifts may vary. Refer to cited literature for precise

assignments.

Mass Spectrometry
Electrospray ionization mass spectrometry (ESI-MS) is commonly used for the analysis of 8-O-
Acetylharpagide. The fragmentation pattern provides valuable information for its identification

and structural confirmation.
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Table 3: ESI-MS/MS Fragmentation of 8-O-Acetylharpagide

Precursor Ion [M+H]⁺ (m/z) Fragment Ions (m/z) Proposed Neutral Loss

407.15 245.09 Glucose (C₆H₁₀O₅)

227.08 Glucose + H₂O

183.09 Acetyl group + Glucose

Experimental Protocols
Isolation and Purification of 8-O-Acetylharpagide from
Ajuga Species
The following is a generalized protocol based on methodologies reported in the literature for

the isolation of iridoid glycosides from plants of the Ajuga genus[5][6][11][12].

Workflow for Isolation and Purification
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1. Dried and powdered Ajuga plant material

2. Maceration with methanol or ethanol at room temperature

3. Filtration to separate extract from plant debris

4. Concentration of the filtrate under reduced pressure

5. Liquid-liquid partitioning (e.g., with ethyl acetate and water)

6. Silica gel column chromatography of the ethyl acetate fraction

7. Elution with a gradient of chloroform-methanol or hexane-ethyl acetate

8. Collection and TLC analysis of fractions

9. Recrystallization of purified fractions

10. Pure 8-O-Acetylharpagide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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